Cas no 1119451-54-5 (1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid)

• Product Name: 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid
• CAS No: 1119451-54-5
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• MDL: MFCD12027386
• CID: 4680463
• Update Time: 2025-06-22

1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[6-(3-methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid
• STK504458
• 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid

• MDL： MFCD12027386
• Inchi： 1S/C17H19N3O2/c1-12-3-2-4-14(9-12)15-10-16(19-11-18-15)20-7-5-13(6-8-20)17(21)22/h2-4,9-11,13H,5-8H2,1H3,(H,21,22)
• InChI Key： NLCUXDZVAJLNNX-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C=C(C3C=CC=C(C)C=3)N=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Topological Polar Surface Area: 66.3

Additional information on 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid

Introduction to 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid (CAS No. 1119451-54-5)

1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid, identified by its CAS number 1119451-54-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural framework of this molecule integrates key pharmacophoric elements, including a pyrimidine ring and a piperidine moiety, which are well-documented for their role in modulating various biological pathways.

The pyrimidine core is a heterocyclic aromatic ring system that is widely prevalent in many bioactive molecules, including nucleoside analogs and kinase inhibitors. In 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid, the pyrimidine ring is substituted at the 6-position with a 3-methylphenyl group, which introduces hydrophobic interactions and influences the overall solubility and binding affinity of the compound. The piperidine moiety, attached at the 4-position of the pyrimidine ring, further enhances the compound's ability to interact with biological targets, particularly proteins involved in signal transduction and enzyme inhibition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid scaffold can effectively engage with receptor sites in enzymes such as kinases and phosphodiesterases. These interactions are critical for developing drugs that modulate metabolic pathways associated with diseases like cancer, inflammation, and neurodegeneration. The presence of the 3-methylphenyl group at the pyrimidine ring appears to enhance binding stability by optimizing van der Waals interactions and hydrophobic effects.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several target enzymes. For instance, modifications at the piperidine carboxylic acid moiety can fine-tune the compound's pharmacokinetic properties, including its bioavailability and metabolic stability. Researchers are exploring strategies to optimize these properties while maintaining or enhancing biological activity. The carboxylic acid group at the piperidine ring is particularly significant, as it can participate in hydrogen bonding interactions with polar residues in protein targets, thereby increasing binding affinity.

The synthesis of 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These techniques not only improve synthetic efficiency but also allow for easier introduction of structural variations for drug development purposes.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that modifications to the 1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid structure could lead to novel therapeutics targeting diseases where existing treatments are limited or ineffective. For example, studies have shown promise in using analogs of this compound to inhibit aberrant signaling pathways in cancer cells, leading to reduced tumor growth and enhanced responsiveness to standard chemotherapy regimens.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in understanding how 1-[6-(3-Methylphenyl)pyrimidin-4-carboxylic acid interacts with its biological targets at an atomic level. These simulations help identify key residues involved in binding and provide insights into how structural modifications can improve efficacy. Additionally, virtual screening techniques have been used to identify new derivatives with enhanced pharmacological profiles.

The pharmacological profile of this compound also raises interesting questions about its potential side effects and toxicity profiles. Preclinical studies are essential to assess these aspects before moving into human trials. Researchers are employing advanced toxicological assays to evaluate potential adverse effects, ensuring that any therapeutic applications are safe for human use. The integration of machine learning models has further accelerated these processes by predicting toxicity based on structural features alone.

The future directions for research on 1-[6-(3-Methylphenyl)pyrimidin-4-carboxylic acid are multifaceted. Beyond its potential as a standalone therapeutic agent, this scaffold could serve as a building block for more complex drug candidates through further chemical modifications or derivatization strategies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area by combining experimental expertise with computational insights.

In conclusion,1-[6-(3-Methylphenyl)pyrimidin-4-carboxylic acid (CAS No. 1119451-54-5) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential applications span multiple therapeutic areas, making it an attractive candidate for further development into novel treatments for human diseases. As research continues to uncover new insights into its pharmacology and synthesis,this compound is poised to play an increasingly significant role in drug discovery efforts worldwide.